Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646515-05-1x300.png)
646515-05-1 structure
Product Name:1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646515-05-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.45004
CID:420074
PubChem ID:10384597
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- DTXSID20439095
- SCHEMBL1386348
- 646515-05-1
-
- InChIKey: VTYJZDVMTAZIMU-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
- SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C
Computed Properties
- Exact Mass: 371.11923
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 371.11912932g/mol
- Heavy Atom Count: 26
- Complexity: 614
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Lena V. Ivanova,Tushar S. Navale,Denan Wang,Sergey Lindeman,Maxim V. Ivanov,Rajendra Rathore Chem. Commun., 2018,54, 5851-5854
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Vaidyanathan Mathrubootham,Anthony W. Addison,K. Travis Holman,Ekkehard Sinn,Laurence K. Thompson Dalton Trans., 2009, 8111-8116
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Rajesh H. Vekariya,Hitesh D. Patel RSC Adv., 2015,5, 49006-49030
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Jinlong Shi,Shiqiang Hou,Jianfei Huang,Shanshan Wang,Wei Huan,Chuanjun Huang,Xiaojiang Liu,Rui Jiang,Wenbo Qian,Jingjing Lu,Xiubing Wang,Wei Shi,Rongqin Huang,Jian Chen Nanoscale, 2017,9, 8970-8981
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Zhihua Yang,Shilie Pan Dalton Trans., 2020,49, 11591-11596
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Haitao Wu,Ruisheng Hu,Tingting Zhou,Chun Li,Wanwan Meng,Jun Yang CrystEngComm, 2015,17, 3859-3865
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9. Contents
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10. Dissolvable templates to prepare Pt-based porous metallic glass for the oxygen reduction reaction†Xiong Liang,Zehang Liu,Jianan Fu,Heting Zhang,Jinbiao Huang,Shuai Ren,Zhenxuan Zhang,Qing Chen,Yong Xiao,Wenqing Ruan,Jiang Ma Nanoscale, 2023,15, 6802-6811
646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-) Related Products
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